Cas no 36877-69-7 (Rhodamine B isothiocyanate)

• Product Name: Rhodamine B isothiocyanate
• CAS No: 36877-69-7
• MF: C₂₉H₃₀ClN₃O₃S
• MW: 536.084805011749
• CID: 54642
• PubChem ID: 329824007
• Update Time: 2025-10-28

Rhodamine B isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Rhodamine B isothiocyanate
• 9-[2-Carboxy-5-isothiocyanatophenyl]-3,6-bis(diethylamino)xanthylium chloride
• RHODAMINE B ISOTHIOCYANATE CONJUGATION GRADE
• RBITC
• TETRAETHYLRHODAMINE ISOTHIOCYANATE
• RHODAMINE B ISOTHIOCYANATE-CELITE(R)
• 9-[2-carboxy-5(or6)-isothiocyanatophenyl]-3,6-bis(diethylamino)-xanthyliu
• rhodamine B 5-isothiocyanate
• rhodamineisothiocyanate
• 4(5)-RHODAMINE ISOTHIOCYANATE B

• MDL： MFCD00136007
• Inchi： 1S/C29H29N3O3S.ClH/c1-5-31(6-2)19-12-14-21-25(16-19)35-26-17-20(32(7-3)8-4)13-15-22(26)27(21)28-23(29(33)34)10-9-11-24(28)30-18-36;/h9-17H,5-8H2,1-4H3;1H
• InChI Key： ASPXTKVHMNAXGJ-UHFFFAOYSA-N
• SMILES： C1(=C2C=C/C(=[N+](\CC)/CC)/C=C2OC2C=C(N(CC)CC)C=CC1=2)C1=C(C(=O)O)C=CC=C1N=C=S.[Cl-]

Computed Properties

• Exact Mass: 535.17000
• Monoisotopic Mass: 535.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Crystallization. It is a mixture of isomers at 5 and 6 positions. It is sensitive to moisture
• Density: 1.23
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.639
• Solubility: methanol: soluble10mg/mL
• Stability/Shelf Life: Stable, but may be sensitive to light or moisture. Store dark and dry. Incompatible with strong oxidizing agents.
• PSA: 101.14000
• LogP: 3.29930
• Solubility: Not determined
• Sensitiveness: Sensitive to light and humidity
• Vapor Pressure: No data available

Rhodamine B isothiocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H319,H332,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S22-S26-S45
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Safety Term：S22;S26;S45
• Storage Condition：−20°C
• Risk Phrases：R20/21/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on Rhodamine B isothiocyanate

Rhodamine B Isothiocyanate: A Comprehensive Overview

Rhodamine B isothiocyanate, also known as Rhodamine B isothiocyanate (RBITC), is a fluorescent dye with the CAS number 36877-69-7. This compound is widely utilized in various scientific and industrial applications due to its unique photophysical properties and high fluorescence efficiency. In recent years, advancements in fluorescence imaging and sensing technologies have further highlighted the significance of Rhodamine B isothiocyanate in cutting-edge research.

The synthesis of Rhodamine B isothiocyanate involves a series of chemical reactions, including the conversion of rhodamine B into its corresponding isothiocyanate derivative. This process ensures the compound's stability and enhances its compatibility with various substrates, making it suitable for applications such as bioconjugation and surface modification. Recent studies have explored novel synthetic pathways to improve the yield and purity of Rhodamine B isothiocyanate, thereby expanding its potential uses in advanced materials science.

One of the most notable applications of Rhodamine B isothiocyanate is in fluorescence microscopy and imaging. Its high quantum yield and strong emission intensity make it an ideal candidate for tracking cellular processes and molecular interactions. For instance, researchers have employed RBITC-labeled probes to study intracellular trafficking, protein localization, and real-time monitoring of enzymatic activities. These findings underscore the importance of Rhodamine B isothiocyanate in advancing our understanding of complex biological systems.

In addition to its role in biological imaging, Rhodamine B isothiocyanate has found applications in chemical sensing and environmental monitoring. By incorporating RBITC into sensor platforms, scientists have developed highly sensitive detectors for analytes such as heavy metals, pH changes, and reactive oxygen species. Recent breakthroughs in nanotechnology have further enhanced the sensitivity and selectivity of these sensors, paving the way for their use in clinical diagnostics and environmental protection.

The photophysical properties of Rhodamine B isothiocyanate are another area of active research. Studies have demonstrated that RBITC exhibits excellent resistance to photobleaching under certain conditions, making it suitable for long-term imaging experiments. Moreover, its fluorescence emission can be fine-tuned by modifying the surrounding chemical environment, enabling the creation of custom-tailored fluorescent markers for specific applications.

From a materials science perspective, Rhodamine B isothiocyanate has been integrated into advanced materials such as polymers, nanoparticles, and hydrogels. These materials leverage RBITC's fluorescence properties for applications ranging from drug delivery systems to smart responsive materials. Recent advancements in 3D printing technology have also incorporated RBITC into printable hydrogels, offering new possibilities for tissue engineering and regenerative medicine.

In conclusion, Rhodamine B isothiocyanate (CAS No. 36877-69-7) stands as a versatile tool in modern science and technology. Its widespread use in fluorescence imaging, sensing, and material science continues to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking applications of this remarkable compound.